Bis(2,2,2-trifluoroethyl) phthalate
Overview
Description
“Bis(2,2,2-trifluoroethyl) phthalate” is a chemical compound with the molecular formula C12H8F6O4 . It has an average mass of 330.180 Da and a monoisotopic mass of 330.032684 Da . It is also known as "Phthalic Acid Bis(2,2,2-trifluoroethyl) Ester" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phthalate core with two 2,2,2-trifluoroethyl groups attached .Physical And Chemical Properties Analysis
“this compound” has a density of 1.4±0.1 g/cm3, a boiling point of 257.4±40.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C . It has a flash point of 106.2±22.2 °C and an index of refraction of 1.432 . The compound has 4 H bond acceptors, 0 H bond donors, and 8 freely rotating bonds .Scientific Research Applications
Environmental and Biological Matrices Analysis
Bis(2,2,2-trifluoroethyl) phthalate, like other phthalates, has been extensively used as a plasticizer and has multiple industrial applications. It is ubiquitous in the environment and can be detected in various environmental and biological matrices. For instance, a study developed a method for determining 17 phthalate esters in house dust, indicating widespread use and environmental persistence of phthalates including bis(2-ethylhexyl) phthalate (DEHP) and other related compounds (Kubwabo et al., 2013).
Exposure and Health Impact Studies
Research has also focused on the health impacts of phthalate exposure. A dietary intervention study examined the reduction in urinary levels of BPA and DEHP metabolites, suggesting that dietary choices can significantly influence exposure levels (Rudel et al., 2011).
Analytical Methodologies for Detection
Analytical methods for the detection of phthalate esters, including this compound, in biological samples have been developed. One such method involves gas-liquid chromatography for determining phthalate esters as phthalic acid, demonstrating the importance of accurate detection methods in environmental health studies (Takeshita et al., 1977).
Environmental Release and Mitigation
Studies have also focused on the environmental release of phthalates, including their presence in sewage treatment plants and the effectiveness of removal processes. One study found that the removal efficiency of DEHP from water at sewage treatment plants was on average 94%, indicating the challenges and success in mitigating environmental contamination (Marttinen et al., 2003).
Safety and Hazards
“Bis(2,2,2-trifluoroethyl) phthalate” is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ .
properties
IUPAC Name |
bis(2,2,2-trifluoroethyl) benzene-1,2-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F6O4/c13-11(14,15)5-21-9(19)7-3-1-2-4-8(7)10(20)22-6-12(16,17)18/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSRBRNHUQJKQHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OCC(F)(F)F)C(=O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30346867 |
Source
|
| Record name | Bis(2,2,2-trifluoroethyl) phthalate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30346867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62240-27-1 |
Source
|
| Record name | Bis(2,2,2-trifluoroethyl) phthalate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30346867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 62240-27-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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